Cas no 5436-38-4 (1,3,7-trimethyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 1,3,7-trimethyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 5436-38-4
• MF: C₁₂H₁₇N₅O₃
• MW: 279.295081853867
• CID: 385786
• Update Time: 2025-06-08

1,3,7-trimethyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,3,7-dihydro-1,3,7-trimethyl-8-(4-morpholinyl)-
• 1,3,7-trimethyl-8-(morpholin-4-yl)-3,7-dihydro-1H-purine-2,5-dione
• 1,3,7-trimethyl-8-morpholin-4-yl-3,7-dihydro-purine-2,6-dione
• 1,3,7-Trimethyl-8-morpholino-3,7-dihydro-purin-2,6-dion
• 8-(morpholin-4-yl)quinoline-5,6-dione
• 8-morpholin-4-yl-quinoline-5,6-dione
• 8-Morpholino-5,6-chinolinchinon
• 8-Morpholino-5,6-quinolinequinone
• 8-morpholinocaffeine
• AC1L614M
• AC1Q6N60
• AG-J-36795
• AR-1H4087
• CTK4E7858
• NSC89399
• 1,3,7-trimethyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 1,3,7-trimethyl-8-morpholino-3,7-dihydro-1H-purine-2,6-dione

• Inchi： 1S/C12H17N5O3/c1-14-8-9(15(2)12(19)16(3)10(8)18)13-11(14)17-4-6-20-7-5-17/h4-7H2,1-3H3
• InChI Key： LZQBJEYAJKIENE-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(N(C)C(=O)N(C)C2=O)N=C1N1CCOCC1

Computed Properties

• Exact Mass: 279.13331
• Monoisotopic Mass: 279.133139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.9

Experimental Properties

• Density: 1.49
• Boiling Point: 495.8°Cat760mmHg
• Flash Point: 253.6°C
• PSA: 70.91
• pka: 1.06±0.20(Predicted)

Additional information on 1,3,7-trimethyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Comprehensive Overview of 1,3,7-Trimethyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 5436-38-4)

The compound 1,3,7-trimethyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 5436-38-4) is a structurally unique purine derivative that has garnered significant attention in pharmaceutical and biochemical research. With its morpholine and purine moieties, this molecule exhibits intriguing chemical properties, making it a subject of interest for drug discovery and development. Researchers are particularly drawn to its potential applications in modulating adenosine receptors, which play a critical role in neurological and cardiovascular functions.

In recent years, the demand for purine-based compounds has surged due to their versatility in medicinal chemistry. The 1,3,7-trimethyl-8-(morpholin-4-yl) substitution pattern in this molecule enhances its solubility and bioavailability, key factors in drug design. This aligns with the growing trend of optimizing small molecule therapeutics for better pharmacokinetic profiles. Additionally, the presence of the morpholin-4-yl group introduces hydrogen-bonding capabilities, which can improve target binding affinity—a hot topic in structure-activity relationship (SAR) studies.

The synthesis of CAS No. 5436-38-4 involves multi-step organic reactions, often starting from xanthine derivatives. Modern techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and reduce reaction times, addressing the industry's push for greener and more efficient processes. These advancements resonate with the global focus on sustainable chemistry and green synthesis, which are frequently searched topics in academic and industrial circles.

From a pharmacological perspective, 1,3,7-trimethyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has shown promise in preclinical studies for its potential to interact with G-protein-coupled receptors (GPCRs). This is particularly relevant given the rising interest in GPCR-targeted drugs, which account for over 30% of FDA-approved therapeutics. Its structural similarity to caffeine and theophylline also opens doors for exploring central nervous system (CNS) modulation, a trending area in neuroscience research.

Analytical characterization of this compound typically employs high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These techniques ensure purity and confirm structural integrity, which are critical for regulatory compliance and reproducibility—a major concern in pharmaceutical quality control. The compound's stability under various pH and temperature conditions is another active research area, tying into broader discussions about drug formulation and excipient compatibility.

In the context of intellectual property, CAS No. 5436-38-4 has been referenced in several patents related to neurological disorders and metabolic diseases. This reflects the compound's potential as a scaffold for developing novel therapeutics, a strategy increasingly adopted in patent landscaping to secure competitive advantages. The morpholine ring, in particular, is a popular pharmacophore in kinase inhibitors, linking this compound to cutting-edge oncology research.

As the scientific community continues to explore structure-based drug design, derivatives of 1,3,7-trimethyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione may emerge as candidates for treating conditions like neuroinflammation or ischemia-reperfusion injury. These applications align with current searches for neuroprotective agents and ischemia therapeutics, highlighting the compound's relevance in addressing unmet medical needs. Future research may also investigate its role in epigenetic modulation, given the purine core's involvement in nucleotide metabolism.

In summary, 1,3,7-trimethyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 5436-38-4) represents a multifaceted compound with broad implications across drug discovery, synthetic chemistry, and biomedical research. Its unique structure and functional groups position it as a valuable tool for scientists tackling challenges in targeted therapy and molecular pharmacology—areas dominating contemporary scientific discourse.